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Compound of Interest

Compound Name: NPEC-caged-(S)-AMPA

Cat. No.: B560274 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

NPEC-caged-(S)-AMPA, a photolabile agonist of the AMPA receptor. Adherence to these

procedures is critical to ensure personnel safety and compliance with environmental

regulations. This guide is intended for researchers, scientists, and drug development

professionals familiar with handling chemical reagents in a laboratory setting.

Chemical and Physical Data
A summary of the key quantitative data for NPEC-caged-(S)-AMPA is presented below. This

information is crucial for safe handling and in the event of an emergency.
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Property Value Reference

Molecular Formula C₁₆H₁₇N₃O₈ [1][2]

Molecular Weight 379.32 g/mol [1]

CAS Number 1257323-84-4

Purity ≥98%

Appearance Powder

Storage Temperature -20°C

Solubility

Soluble to 5 mM in water (with

gentle warming) and to 100

mM in DMSO

Disposal Protocol: A Step-by-Step Guide
The proper disposal of NPEC-caged-(S)-AMPA, like all laboratory chemicals, must be handled

systematically to minimize risks. The primary route of disposal is through a licensed hazardous

waste management company. Under no circumstances should this compound be disposed of

down the drain or in regular trash.

Personal Protective Equipment (PPE)
Before handling NPEC-caged-(S)-AMPA for any purpose, including disposal, the following

PPE is mandatory:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile gloves.

Body Protection: Laboratory coat.

Preparing for Disposal
All waste containing NPEC-caged-(S)-AMPA, whether in solid form, in solution, or as

contaminated labware, must be segregated and prepared for collection by a certified
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hazardous waste disposal service.

Solid Waste:

Collect any unused or expired solid NPEC-caged-(S)-AMPA in its original container or a

clearly labeled, sealed container.

Label the container as "Hazardous Waste" and clearly indicate the contents: "NPEC-
caged-(S)-AMPA".

Liquid Waste (Solutions):

Collect all aqueous and solvent-based solutions containing NPEC-caged-(S)-AMPA in a

dedicated, sealed, and shatter-proof container.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Label the container as "Hazardous Waste" and list all components, including solvents and

the estimated concentration of NPEC-caged-(S)-AMPA.

Contaminated Labware:

Disposable items such as pipette tips, microfuge tubes, and gloves that have come into

contact with NPEC-caged-(S)-AMPA should be collected in a designated, sealed

hazardous waste bag or container.

Label the container as "Hazardous Waste - Contaminated Sharps/Labware" and specify

the contaminant "NPEC-caged-(S)-AMPA".

Spill Management
In the event of a spill, immediate and appropriate action is required:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.
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Don PPE: Wear appropriate PPE as listed above.

Containment: For a solid spill, carefully sweep or vacuum the material into a designated

hazardous waste container. Avoid generating dust. For a liquid spill, absorb with an inert

material (e.g., vermiculite, sand, or chemical absorbent pads).

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap

and water. Collect all cleaning materials as hazardous waste.

Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for the pickup and proper disposal of the

collected hazardous waste. Provide them with a full inventory of the waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of NPEC-caged-(S)-AMPA.
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Figure 1: Disposal Workflow for NPEC-caged-(S)-AMPA
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Caption: Disposal Workflow for NPEC-caged-(S)-AMPA.
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Experimental Protocols Cited
This document is based on standard laboratory safety protocols for handling chemical waste

and does not cite specific experimental results. The procedures outlined are derived from

general best practices in chemical hygiene and waste management. Always consult your

institution's specific guidelines and the Safety Data Sheet (SDS) for any chemical before

handling. If an SDS is not readily available, treat the substance as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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